2-[4-(2-Fluoroethyl)piperazin-1-YL]ethanol

• CAS No.: 574746-09-1
• Molecular Formula: C8H17FN2O
• Molecular Weight: 176.23 g/mol
• IUPAC Name: 2-[4-(2-fluoroethyl)piperazin-1-yl]ethanol
• InChI: InChI=1S/C8H17FN2O/c9-1-2-10-3-5-11(6-4-10)7-8-12/h12H,1-8H2
• InChI Key: GQNKSQDCCYGVLW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)CCF

Description

2-[4-(2-Fluoroethyl)piperazin-1-YL]ethanol is a useful research compound. Its molecular formula is C8H17FN2O and its molecular weight is 176.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(2-Fluoroethyl)piperazine diTFA salt (464 mg, 1.29 mmol), (prepared as described for the starting material in Example 27), was dissolved in acetonitrile (3.5 ml). Potassium carbonate (889 mg, 6.44 mmol) and 2-bromoethanol (95 μl, 1.34 mmol) were added and the mixture heated to 85° C. and left overnight. More bromoethanol (95 μl, 1.34 mmol) was added and the reaction mixture heated at 85° C. for a further 2 hours. The reaction mixture was cooled, filtered and concentrated. The residue was purified by column chromatography eluting with methylene chloride/methanol (saturated with ammonia) (92/8) to give 2-[4-(2-fluoroethyl)piperazin-1-yl]ethanol (151 mg, 66%).